Cas no 1806834-54-7 (3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonyl chloride)

• Product Name: 3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonyl chloride
• CAS No: 1806834-54-7
• MF: C₆H₂ClF₄NO₂S
• MW: 263.597193241119
• CID: 4850150
• Update Time: 2025-05-21

3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonyl chloride

• Inchi： 1S/C6H2ClF4NO2S/c7-15(13,14)6-3(9)1-2(8)4(12-6)5(10)11/h1,5H
• InChI Key： XHIVAISRYRCJRU-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(=C(C(F)F)N=1)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4

Additional information on 3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonyl chloride

3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonyl chloride (CAS No. 1806834-54-7): A Versatile Building Block in Modern Organic Synthesis

The 3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonyl chloride (CAS No. 1806834-54-7) is a highly specialized chemical compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethyl and sulfonyl chloride functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a pyridine core, makes it a valuable scaffold for designing compounds with enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their widespread applications in agrochemicals, pharmaceuticals, and materials science. The 3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonyl chloride stands out as a key player in this domain, particularly in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). Researchers are increasingly exploring its utility in click chemistry and cross-coupling reactions, driven by the growing interest in green chemistry and sustainable synthetic methodologies.

One of the most compelling aspects of this compound is its role in addressing drug resistance challenges. With the rise of antibiotic-resistant bacteria and cancer cell evasion mechanisms, scientists are leveraging the 3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonyl chloride to design novel therapeutics. Its electron-withdrawing properties and ability to modulate hydrogen bonding interactions make it an ideal candidate for optimizing drug-target interactions.

The compound’s sulfonyl chloride moiety is particularly noteworthy, as it enables facile conjugation with amines and alcohols to form sulfonamides and sulfonate esters, respectively. This reactivity is pivotal in bioconjugation strategies, which are central to the development of targeted drug delivery systems and diagnostic probes. Additionally, the difluoromethyl group enhances the compound’s lipophilicity, improving membrane permeability—a critical factor in CNS drug development.

From an industrial perspective, the scalability of 3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonyl chloride synthesis is a topic of keen interest. Advances in continuous flow chemistry and catalytic fluorination have streamlined its production, reducing costs and environmental impact. These innovations align with the broader shift toward circular economy principles in chemical manufacturing.

In summary, the 3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonyl chloride (CAS No. 1806834-54-7) exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its applications span from medicinal chemistry to materials science, underscoring its importance as a multifunctional building block. As research continues to uncover new uses for this compound, its relevance in addressing global health and technological challenges is poised to grow exponentially.